Cas no 1805418-09-0 (Methyl 4-(difluoromethyl)-6-iodo-2-methoxypyridine-3-acetate)

Methyl 4-(difluoromethyl)-6-iodo-2-methoxypyridine-3-acetate is a fluorinated pyridine derivative with a molecular formula of C₁₀H₁₀F₂INO₃. This compound features a difluoromethyl group at the 4-position and an iodine substituent at the 6-position, enhancing its reactivity for further functionalization in synthetic applications. The methoxy and ester groups contribute to its versatility as an intermediate in pharmaceutical and agrochemical synthesis. Its structural properties make it valuable for cross-coupling reactions, particularly in the construction of complex heterocyclic frameworks. The presence of fluorine and iodine atoms also offers potential for selective modifications, making it a useful building block in medicinal chemistry and material science research.

Methyl 4-(difluoromethyl)-6-iodo-2-methoxypyridine-3-acetate structure

1805418-09-0 structure

Product name:Methyl 4-(difluoromethyl)-6-iodo-2-methoxypyridine-3-acetate

CAS No:1805418-09-0

MF:C₁₀H₁₀F₂INO₃

MW:357.0925822258

CID:4892844

Methyl 4-(difluoromethyl)-6-iodo-2-methoxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-(difluoromethyl)-6-iodo-2-methoxypyridine-3-acetate
- Inchi： 1S/C10H10F2INO3/c1-16-8(15)4-6-5(9(11)12)3-7(13)14-10(6)17-2/h3,9H,4H2,1-2H3
- InChI Key： FJPFBWPAWPKDCA-UHFFFAOYSA-N
- SMILES： IC1=CC(C(F)F)=C(C(=N1)OC)CC(=O)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 268
Topological Polar Surface Area: 48.4
XLogP3: 2.3

Methyl 4-(difluoromethyl)-6-iodo-2-methoxypyridine-3-acetate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A029023391-500mg	Methyl 4-(difluoromethyl)-6-iodo-2-methoxypyridine-3-acetate	1805418-09-0	95%	500mg	$1,735.55	2022-04-01
Alichem	A029023391-1g	Methyl 4-(difluoromethyl)-6-iodo-2-methoxypyridine-3-acetate	1805418-09-0	95%	1g	$2,981.85	2022-04-01
Alichem	A029023391-250mg	Methyl 4-(difluoromethyl)-6-iodo-2-methoxypyridine-3-acetate	1805418-09-0	95%	250mg	$1,019.20	2022-04-01

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Additional information on Methyl 4-(difluoromethyl)-6-iodo-2-methoxypyridine-3-acetate

Research Briefing on Methyl 4-(difluoromethyl)-6-iodo-2-methoxypyridine-3-acetate (CAS: 1805418-09-0) in Chemical Biology and Pharmaceutical Applications

Methyl 4-(difluoromethyl)-6-iodo-2-methoxypyridine-3-acetate (CAS: 1805418-09-0) is a fluorinated pyridine derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural features and potential applications. This compound, characterized by the presence of difluoromethyl and iodo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies. This briefing synthesizes the latest findings on this compound, highlighting its synthesis, reactivity, and biological relevance.

The synthesis of Methyl 4-(difluoromethyl)-6-iodo-2-methoxypyridine-3-acetate has been optimized in recent years to improve yield and scalability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yielding, one-pot procedure involving the difluoromethylation of a pyridine precursor followed by iodination and esterification. The compound's stability under various conditions has also been investigated, with findings indicating that it is relatively stable in acidic and neutral environments but may degrade under strong basic conditions. These properties make it a suitable candidate for further derivatization in drug discovery pipelines.

In terms of biological activity, Methyl 4-(difluoromethyl)-6-iodo-2-methoxypyridine-3-acetate has shown promise as a building block for kinase inhibitors. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported its use in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, where the difluoromethyl group was found to enhance binding affinity through hydrophobic interactions. Additionally, the iodo substituent provides a handle for further functionalization via cross-coupling reactions, enabling the rapid generation of diverse compound libraries for screening against various biological targets.

Recent advancements in the application of this compound have also extended to radiopharmaceuticals. A 2023 preprint on ChemRxiv detailed its use as a precursor for iodine-124 labeling, facilitating the development of positron emission tomography (PET) tracers for oncology imaging. The difluoromethyl group's metabolic stability and the iodo substituent's compatibility with radiolabeling techniques make this compound particularly valuable in this emerging field.

Despite these promising developments, challenges remain in the widespread adoption of Methyl 4-(difluoromethyl)-6-iodo-2-methoxypyridine-3-acetate. Scalability of synthesis, cost-effectiveness, and the need for further toxicological studies are areas that require additional research. However, the compound's versatility and the growing body of literature supporting its applications suggest that it will continue to be a focal point in chemical biology and pharmaceutical research in the coming years.

In conclusion, Methyl 4-(difluoromethyl)-6-iodo-2-methoxypyridine-3-acetate (CAS: 1805418-09-0) represents a valuable tool in modern drug discovery and development. Its unique structural features enable diverse applications, from kinase inhibitor design to radiopharmaceuticals. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs and advancing therapeutic innovation.